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Compound of Interest

Compound Name: Epicocconone

Cat. No.: B1671485 Get Quote

While often cited for its low toxicity in biological applications, the fluorescent dye

Epicocconone requires careful handling and disposal in a laboratory setting due to the

absence of a comprehensive Safety Data Sheet (SDS). This guide provides essential safety

and logistical information, including operational and disposal protocols, to ensure the

responsible management of this compound. In the absence of definitive hazard data, a

cautious approach treating Epicocconone as a chemical of unknown toxicity is recommended.

Immediate Safety and Handling Precautions
Standard laboratory safety protocols are paramount when handling Epicocconone. All

personnel should wear appropriate Personal Protective Equipment (PPE), including:

Safety glasses or goggles

Chemical-resistant gloves

A laboratory coat

Operations should be conducted in a well-ventilated area to minimize inhalation exposure. If

handling a powdered form, take care to avoid dust generation.

Chemical and Physical Properties of Epicocconone
The following table summarizes the known properties of Epicocconone. The lack of a specific

SDS means that detailed hazard information is not publicly available.
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Property Value

Chemical Formula C₂₃H₂₂O₇

Molar Mass 410.42 g/mol

Appearance Varies; may be a solid or in solution.

Fluorescence

Emits green fluorescence (~520 nm) in aqueous

solutions, shifting to orange-red (~610 nm) upon

binding to proteins.[1][2]

Solubility
Soluble in organic solvents such as dimethyl

sulfoxide (DMSO).

Hazard Classification

A definitive hazard classification is not available.

While some commercial products containing

Epicocconone are classified as non-hazardous,

the pure compound's properties are not fully

documented.[3][4]

Toxicity

Frequently described as "non-toxic" in the

context of live-cell imaging.[1][5] However,

without a formal toxicological assessment, it

should be handled with care.

Environmental Fate

Data regarding environmental persistence,

bioaccumulation, and ecotoxicity are not readily

available. Therefore, release into the

environment should be prevented.

Detailed Disposal Protocol
The following step-by-step procedure outlines the recommended protocol for the disposal of

Epicocconone waste, treating it as a standard chemical waste stream.

1. Waste Segregation:

Solid Waste: All solid materials contaminated with Epicocconone, such as gloves, pipette

tips, and weighing papers, must be collected in a designated, leak-proof solid chemical
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waste container.

Liquid Waste: All solutions containing Epicocconone, including stock solutions, staining

buffers, and the initial rinsate from contaminated glassware, must be collected in a

designated, leak-proof liquid chemical waste container. Ensure the container material is

compatible with the solvent used.

2. Container Labeling:

All waste containers must be clearly labeled as "Chemical Waste" or "Hazardous Waste" in

accordance with your institution's guidelines.

The label must include the full chemical name ("Epicocconone") and the solvent if

applicable (e.g., "Epicocconone in DMSO"). List the approximate concentration or

percentage of each component.

Indicate the date the waste was first added to the container.

3. Waste Storage:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.

Containers must be kept securely closed except when adding waste.

Utilize secondary containment, such as a larger, chemically resistant bin, to mitigate potential

spills.

4. Final Disposal:

Once a waste container is nearly full (approximately 80% capacity), arrange for its collection

through your institution's Environmental Health and Safety (EHS) office or a licensed waste

disposal contractor.

Under no circumstances should Epicocconone waste be disposed of down the drain or in

the regular trash.
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Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of waste

generated from procedures involving Epicocconone.

Epicocconone Waste Generated
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Solid
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Caption: A workflow for the proper disposal of Epicocconone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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